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Compound of Interest

Compound Name: Benzyl diethyldithiocarbamate

Cat. No.: B1217104

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available health and safety
information for Benzyl diethyldithiocarbamate (CAS No. 3052-61-7). The information herein
is compiled from various safety data sheets and scientific databases to aid researchers,
scientists, and drug development professionals in the safe handling and use of this compound.

Chemical and Physical Properties

Benzyl diethyldithiocarbamate is a light yellow to brown clear liquid.[1] Key physical and
chemical properties are summarized in the table below.
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Property Value Source(s)
Molecular Formula C12H17NS2 [2]
Molecular Weight 239.40 g/mol [2]
Purity >98.0% (GC) [1]
Appearance ITigr'n yellow to Brown clear 1]
liquid
Boiling Point 172 °C at 15 mmHg [3]
Specific Gravity 1.12 (20/20 °C) [3]
Refractive Index 1.62 [3]

Hazard Identification and Classification

Benzyl diethyldithiocarbamate is classified as a hazardous substance. The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following
hazard statements based on notifications to the European Chemicals Agency (ECHA).[2]

e H315: Causes skin irritation.[2][4]
e H319: Causes serious eye irritation.[2][4]

The signal word associated with these hazards is "Warning".[2] The hazard classes and
categories are Skin Irritation Category 2 and Eye Irritation Category 2.[2]

Toxicological Information

Comprehensive toxicological data, specifically quantitative measures such as LD50 (lethal
dose, 50%) values for Benzyl diethyldithiocarbamate, are not readily available in the public
domain. However, studies on structurally related dithiocarbamate compounds provide some
insight into the potential toxicity.

It is crucial to note that the following data are for related compounds and should be interpreted
with caution as they may not accurately reflect the toxicity of Benzyl diethyldithiocarbamate.
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Compound Test Route Species Result Source(s)
Zinc (1) N-
Benzyl

] 954 mg/kg
methyl LD50 Oral Male Mice BW [5]
Dithiocarbam
ate
Zinc (1) N-
Benzyl

) 794.3 mg/kg

methyl LD50 Oral Female Mice BW [5]

Dithiocarbam

ate

These values suggest that related dithiocarbamate complexes may have slight acute oral

toxicity.[5]

Skin and Eye Irritation

As per the GHS classification, Benzyl diethyldithiocarbamate is a skin and eye irritant.[2]

While specific study reports for this compound under OECD guidelines were not found, the

following sections describe the standard protocols for assessing these endpoints.

This test is designed to determine the potential of a substance to cause reversible (irritation) or

irreversible (corrosion) skin damage.

Test Animals: Healthy, young adult albino rabbits are typically used.[6]

Procedure: A small area of the animal's skin is clipped free of fur. 0.5 mL (for liquids) or 0.5 g

(for solids and semi-solids) of the test substance is applied to the skin under a gauze patch.

[6]

Exposure: The patch is left in place for 4 hours.[6]

Observation: After the exposure period, the patch is removed, and the skin is observed for

erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

Observations may continue for up to 14 days to assess the reversibility of any effects.[6]
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e Scoring: The severity of erythema and edema is scored according to a standardized scale.
This test evaluates the potential of a substance to cause irritation or corrosion to the eye.
o Test Animals: Healthy, adult albino rabbits are used.[7]

o Procedure: A single dose of the test substance (typically 0.1 mL for liquids) is instilled into the
conjunctival sac of one eye of the animal. The other eye serves as a control.[7]

o Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after instillation. Observations can be extended up to 21 days to determine
the reversibility of effects.[7]

e Scoring: Lesions are scored based on a standardized system to determine the overall
irritation potential.

Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure safety.
» Handling:

o Wash hands and face thoroughly after handling.[8]

o Use in a well-ventilated area. Local exhaust ventilation should be used if vapor or aerosol
will be generated.[8]

o Avoid contact with skin, eyes, and clothing.[8]

o Wear appropriate personal protective equipment (PPE), including protective gloves, eye
protection (safety glasses or face shield), and protective clothing.[8]

» Storage:
o Keep the container tightly closed.[8]

o Store in a cool, dark place.[8]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/140-11-4.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/140-11-4.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/140-11-4.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-dimethyldithiocarbamate
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-dimethyldithiocarbamate
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-dimethyldithiocarbamate
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-dimethyldithiocarbamate
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-dimethyldithiocarbamate
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-dimethyldithiocarbamate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Store away from incompatible materials such as oxidizing agents.[8]

Storage Handling

Wear appropriate PPE Start: Receiving Benzyl

Keep container tightly closed (gloves, eye protection, lab coat) diethyldithiocarbamate

A

Use in a well-ventilated area
(local exhaust recommended)

\

cluster_storage

Store in a cool, dark place
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Store away from oxidizing agents Avoid contact with skin, eyes, and clothing cluster_handling

Y
Wash hands thoroughly after handling End: Safe Use

Click to download full resolution via product page
Safe Handling and Storage Workflow

Emergency Procedures

In case of accidental exposure, follow these first-aid measures and emergency procedures.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice or

attention.[3]

» Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical advice
or attention. Take off contaminated clothing and wash it before reuse.[8]

 Ingestion: If swallowed, rinse mouth. Call a poison center or doctor if you feel unwell.
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 Inhalation: Move the person to fresh air and keep comfortable for breathing. If experiencing

respiratory symptoms, call a poison center or doctor.

e Spill or Leak:

o Use personal protective equipment.[8]

[¢]

[e]

[e]

(¢]

Ensure adequate ventilation.[8]

Prevent the product from entering drains.[8]

Absorb the spilled material with an inert absorbent (e.g., sand, earth).[8]

Collect the absorbed material into a suitable container for disposal.[3]
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Specific studies on the toxicokinetics (absorption, distribution, metabolism, and excretion) of
Benzyl diethyldithiocarbamate were not identified. General information on related
compounds suggests that dithiocarbamates can be metabolized and excreted. The benzyl
group in other compounds is known to be metabolized to benzoic acid. However, the complete
metabolic pathway for Benzyl diethyldithiocarbamate is not documented in the available
literature.

Regulatory Information

It is important to note that this product may not be on the EPA Toxic Substances Control Act
(TSCA) inventory.[8] For research and development purposes, it is supplied under the
supervision of a technically qualified individual, and its health risks have not been fully
determined.[8]

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a formal safety data sheet (SDS) provided by the manufacturer. It is the responsibility of the
user to conduct a thorough risk assessment before using this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1217104#health-and-safety-information-for-
benzyl-diethyldithiocarbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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